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Compound of Interest

Compound Name: 1,15-Pentadecanediol

Cat. No.: B013463 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,15-Pentadecanediol is a long-chain diol that can be found in various natural and synthetic

mixtures. Accurate quantification of this analyte is crucial for various research and industrial

applications, including environmental analysis, biomarker studies, and quality control in

chemical manufacturing. This document provides a detailed protocol for the quantification of

1,15-Pentadecanediol using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and

widely used analytical technique for this purpose. Due to the low volatility of long-chain diols, a

derivatization step is essential to improve chromatographic performance and ensure accurate

quantification.[1][2][3]

Quantitative Data Summary
The following table summarizes key quantitative parameters for the GC-MS analysis of 1,15-
Pentadecanediol. These values are representative and may vary depending on the specific

instrumentation and experimental conditions.
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Parameter Value Source

Molecular Weight 244.41 g/mol [4][5]

CAS Number 14722-40-8 [4][5]

Typical GC Column
DB-5MS, CP Sil-5, or similar

non-polar column
[6][7]

Derivatization Reagent

N,O-

Bis(trimethylsilyl)trifluoroaceta

mide (BSTFA) with 1%

Trimethylchlorosilane (TMCS)

[2][8]

Ionization Mode Electron Ionization (EI) [6][7]

Quantifier Ion (as TMS ether) m/z 313.3 [6][7]

Qualifier Ions (as TMS ether)
Varies, to be determined

empirically

Typical Limit of Detection

(LOD)

ng/g to µg/mL range, matrix-

dependent
[6]

Typical Limit of Quantification

(LOQ)

ng/g to µg/mL range, matrix-

dependent
[6]

Experimental Protocols
This section details the necessary reagents, equipment, and step-by-step procedures for the

quantification of 1,15-Pentadecanediol in a mixture.

Materials and Reagents
1,15-Pentadecanediol standard (≥99% purity)

Internal Standard (IS): e.g., C22 5,16-diol or a deuterated analog of 1,15-Pentadecanediol

Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%

Trimethylchlorosilane (BSTFA + 1% TMCS)[2][8]
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Solvents: Dichloromethane (DCM), Methanol (MeOH), Hexane, Ethyl Acetate (all HPLC or

GC grade)

Anhydrous sodium sulfate

Glassware: GC autosampler vials with PTFE-lined caps, glass centrifuge tubes, volumetric

flasks

Equipment: Vortex mixer, centrifuge, heating block or oven, analytical balance, gas-tight

syringe

Sample Preparation: Lipid Extraction
This protocol is a general guideline for extracting lipids, including 1,15-Pentadecanediol, from

a solid or liquid matrix.

Sample Weighing/Aliquoting: Accurately weigh a known amount of the homogenized solid

sample or pipette a precise volume of the liquid sample into a glass centrifuge tube.

Internal Standard Spiking: Add a known amount of the internal standard to the sample.

Lipid Extraction:

For solid samples, perform a total lipid extraction using an automated system like an

Energized Dispersive Guided Extraction (EDGE) with a mixture of Dichloromethane

(DCM) and Methanol (MeOH) (9:1, v/v).[7]

For liquid samples, perform a liquid-liquid extraction by adding 2 mL of hexane, vortexing

vigorously for 2 minutes, and centrifuging at 3000 rpm for 10 minutes to separate the

layers.[1]

Fractionation (Optional): The total lipid extract can be further fractionated using silica column

chromatography to isolate the polar fraction containing the diols.[7]

Drying: Carefully transfer the organic layer containing the lipids to a clean tube and

evaporate the solvent to dryness under a gentle stream of nitrogen.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b013463?utm_src=pdf-body
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2022.1004096/full
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_1_Pentadecanol_by_Gas_Chromatography_Mass_Spectrometry_GC_MS.pdf
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2022.1004096/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Derivatization Protocol (Silylation)
To enhance the volatility of 1,15-Pentadecanediol for GC analysis, a silylation reaction is

performed to convert the hydroxyl groups to trimethylsilyl (TMS) ethers.[1][2]

To the dried lipid extract, add 100 µL of BSTFA + 1% TMCS.[8]

Seal the vial tightly and heat at 60-70°C for 30 minutes to ensure complete derivatization.[1]

Cool the vial to room temperature before GC-MS analysis.

GC-MS Analysis
The following parameters are a starting point and may require optimization based on the

specific instrument and sample matrix.

GC Parameter Setting

Injector Temperature 280°C

Injection Volume 1 µL

Injection Mode Splitless

Carrier Gas Helium at a constant flow rate of 1.0-2.0 mL/min

Oven Temperature Program

Initial temperature: 70°C, hold for 1 minuteRamp

1: Increase to 130°C at 20°C/minRamp 2:

Increase to 320°C at 4°C/minHold at 320°C for

25 minutes

GC Column
Agilent DB-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent
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MS Parameter Setting

Ion Source Temperature 230-250°C

Quadrupole Temperature 150°C

Ionization Energy 70 eV

Scan Mode

Full Scan (m/z 50-600) for qualitative analysis

and identification.Single Ion Monitoring (SIM) for

quantitative analysis.

SIM Ions

Monitor m/z 313.3 for C30 1,15-diol (as TMS

ether) and the specific m/z for the internal

standard.[6][7]

Calibration and Quantification
Stock Solutions: Prepare 1 mg/mL stock solutions of 1,15-Pentadecanediol and the internal

standard in a suitable solvent like ethyl acetate.

Working Standards: Create a series of calibration standards by serially diluting the 1,15-
Pentadecanediol stock solution to achieve concentrations spanning the expected range in

the samples.

Calibration Curve: Process each calibration standard through the entire derivatization

procedure. Analyze the derivatized standards by GC-MS.

Quantification: Generate a calibration curve by plotting the peak area ratio (1,15-
Pentadecanediol / Internal Standard) against the concentration of the standards. Determine

the concentration of 1,15-Pentadecanediol in the unknown samples by interpolating their

peak area ratios from this curve.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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